Cas no 2624417-70-3 (2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane)

• Product Name: 2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane
• CAS No: 2624417-70-3
• MF: C₁₀H₇BrF₄O₂
• MW: 315.0590
• CID: 5077314
• Update Time: 2025-06-14

2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane

• Inchi： 1S/C10H7BrF4O2/c11-8-5(10(13,14)15)1-2-6(12)7(8)9-16-3-4-17-9/h1-2,9H,3-4H2
• InChI Key： ZNWTYUGXOJNVQF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C([H])=C([H])C(=C1C1([H])OC([H])([H])C([H])([H])O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 3
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane

Comprehensive Overview of 2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS No. 2624417-70-3)

2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane (CAS No. 2624417-70-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromine- and fluorine-substituted phenyl ring with a 1,3-dioxolane protecting group, making it a versatile intermediate for synthesizing complex molecules. Its trifluoromethyl group enhances lipophilicity, a property highly sought after in drug design to improve membrane permeability.

In recent years, the demand for fluorinated compounds like this has surged, driven by their applications in bioactive molecule development. Researchers frequently search for "fluorinated building blocks" or "trifluoromethylphenyl derivatives" to optimize drug candidates. The compound’s CAS No. 2624417-70-3 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in high-value chemical synthesis.

The 1,3-dioxolane moiety in this compound serves as a protective group for carbonyl functionalities, a strategy widely used in multi-step organic synthesis. This feature aligns with trending topics such as "green chemistry" and "atom economy," as it enables efficient transformations with minimal waste. Laboratories focusing on catalysis or chiral synthesis may find this compound particularly valuable for constructing enantioselective frameworks.

From a commercial perspective, suppliers often highlight the compound’s purity (>98%) and stability under inert conditions. These specifications cater to industries requiring high-precision intermediates, such as pharmaceutical R&D or material science. Analytical techniques like HPLC and NMR are critical for quality control, ensuring batch-to-batch reproducibility—a key concern for buyers searching for "reliable chemical suppliers."

Emerging trends in AI-driven drug discovery have further amplified interest in such compounds. Computational models frequently incorporate halogenated aromatics to predict binding affinities, making 2-(2-Bromo-6-fluoro-3-(trifluoromethyl)phenyl)-1,3-dioxolane a candidate for virtual screening libraries. This intersection of cheminformatics and synthetic chemistry underscores the compound’s modern relevance.

Environmental and regulatory considerations also play a role in its application. While not classified as hazardous, its bromine and fluorine content necessitates proper handling protocols. Sustainable disposal methods and "green solvents" for its synthesis are increasingly discussed in forums, reflecting the industry’s shift toward eco-friendly practices.

In summary, CAS No. 2624417-70-3 represents a critical tool for researchers exploring fluorine chemistry and protective group strategies. Its adaptability to diverse synthetic pathways and alignment with cutting-edge trends like AI-assisted molecular design ensure its continued prominence in scientific literature and industrial catalogs.